4-(2,2-Diethoxyethyl)oxane
Overview
Description
4-(2,2-Diethoxyethyl)oxane is a chemical compound that belongs to the family of oxanes. It has been extensively studied for its potential applications in various scientific fields.
Mechanism of Action
The mechanism of action of 4-(2,2-Diethoxyethyl)oxane is not fully understood. However, it is believed that its antibacterial, antifungal, and antiviral properties are due to its ability to disrupt the cell membrane of microorganisms. It has been shown to interact with the lipid bilayer of the cell membrane, leading to its disruption and eventual cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2,2-Diethoxyethyl)oxane are not well studied. However, it has been shown to have low toxicity and is considered safe for use in laboratory experiments. It has also been shown to have low environmental impact and is considered an eco-friendly solvent.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2,2-Diethoxyethyl)oxane in laboratory experiments include its low toxicity, eco-friendly nature, and potential applications in various scientific fields. However, its limitations include its high cost, limited availability, and limited solubility in water.
Future Directions
There are several future directions for the study of 4-(2,2-Diethoxyethyl)oxane. These include its potential use as a solvent in organic synthesis, its application in the development of analytical methods for the detection and quantification of oxanes in environmental and biological samples, and its potential use as a therapeutic agent for the treatment of microbial infections. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of 4-(2,2-Diethoxyethyl)oxane.
Synthesis Methods
The synthesis of 4-(2,2-Diethoxyethyl)oxane involves the reaction of 2,2-Diethoxyethanol and 1,2-epoxyhexane in the presence of a strong acid catalyst. The reaction proceeds through an acid-catalyzed ring-opening mechanism, leading to the formation of 4-(2,2-Diethoxyethyl)oxane. The yield of the reaction can be improved by optimizing the reaction conditions such as temperature, time, and concentration.
Scientific Research Applications
4-(2,2-Diethoxyethyl)oxane has been widely used in scientific research for its potential applications in various fields. It has been studied for its antibacterial, antifungal, and antiviral properties. It has also been investigated for its potential use as a solvent, a surfactant, and a reagent in organic synthesis. Moreover, 4-(2,2-Diethoxyethyl)oxane has been used as a reference compound in the development of analytical methods for the detection and quantification of oxanes in environmental and biological samples.
properties
IUPAC Name |
4-(2,2-diethoxyethyl)oxane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O3/c1-3-13-11(14-4-2)9-10-5-7-12-8-6-10/h10-11H,3-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKULPBJABUDDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CC1CCOCC1)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,2-Diethoxyethyl)oxane | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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